3-[18-(2-Carboxyethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethylporphyrin-21,23-diid-2-yl]propanoic acid;chlorocobalt(2+)

• IUPAC Name: 3-[18-(2-carboxyethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethylporphyrin-21,24-diid-2-yl]propanoic acid;chlorocobalt(2+)
• InChI: InChI=1S/C34H34N4O4.ClH.Co/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;;/h7-8,13-16H,1-2,9-12H2,3-6H3,(H4,35,36,37,38,39,40,41,42);1H;/q;;+3/p-3
• InChI Key: WWNXKQFLDNSNDN-UHFFFAOYSA-K
• Canonical SMILES: CC1=C(C2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)C=C)C)C=C)C)CCC(=O)O)CCC(=O)O.Cl[Co+2]
• Molecular Formula: C34H32ClCoN4O4
• DSSTOX Substance ID: DTXSID10433325
• Molecular Weight: 655.0 g/mol
• CAS RN: 102601-60-5

Description

Cobaltic protoporphyrin IX is a metalloporphyrin and an inducer of heme oxygenase-1 (HO-1) activity. Unlike other metalloporphyrins, cobaltic protoporphyrin IX induces activity of HO-1, the rate-limiting enzyme in heme catabolism, in vitro and in vivo. It also reduces the activity of δ-aminolevulinate synthase, the enzyme that catalyzes the rate-limiting step of heme biosynthesis, as well as decreases the activity of cytochrome P450 (CYP), in rat liver microsomes ex vivo when administered at a dose of 125 µmol/kg. Cobaltic protoporphyrin IX (5 mg/kg) prevents liver injury and increases in the percentage of hepatic apoptotic cells in a mouse model of liver ischemia-reperfusion injury. It increases survival and decreases the number of lung colony forming units (CFUs) in mice infected with Y. pestis at the same dose. Cobaltic protoporphyrin IX has also been used as a catalyst for the electrochemical reduction of carbon dioxide in carbon electrodes.

Scientific Research Applications

• Crystal Structure Analysis : The crystal structure of similar compounds has been extensively studied, providing valuable insights into their molecular architecture. For instance, Pajunen, Stapelbroek-Möllmann, and Hynninen (1996) investigated the structure of a related compound, revealing details about its subrings and crystal packing dominated by π-π interactions (Pajunen, Stapelbroek-Möllmann, & Hynninen, 1996).

• Spectroscopic and Photophysical Properties : The spectroscopic and photophysical properties of these compounds are of great interest. For example, Faure et al. (2004) explored the singlet-singlet energy transfer in cofacial bisporphyrins, a study that is essential for understanding their potential applications in fields like photophysics and photochemistry (Faure, Stern, Guilard, & Harvey, 2004).

• Electrochemical Applications : Some derivatives of this compound are used in electrochemical studies, such as the research by Dias et al. (2002), who investigated cobalt(II) hematoporphyrin IX and protoporphyrin IX complexes immobilized on titanium(IV) oxide for oxygen reduction studies (Dias, Gushikem, Ribeiro, & Benvenutti, 2002).

• Catalytic Activity and Synthesis : The catalytic properties and synthesis of these compounds are also a significant research area. Pessôa and Gushikem (2001) studied cobalt porphyrins immobilized on niobium(V) oxide for the catalytic reduction of dioxygen, demonstrating their potential in catalysis (Pessôa & Gushikem, 2001).

• Biomedical Research : These compounds find applications in biomedical research as well. For instance, Pellerito et al. (2005) synthesized new organotin(IV) chlorin derivatives and investigated their cytotoxic activity, which is crucial for understanding their biomedical applications (Pellerito, D'Agati, Fiore, Mansueto, Mansueto, Stocco, Nagy, & Pellerito, 2005).

• Liquid Crystal Research : The use of these compounds in the development of liquid crystals is also notable. Castella, López-Calahorra, Velasco, and Finkelmann (2002) reported the synthesis and liquid crystalline properties of a new asymmetrically tetrasubstituted porphyrin, highlighting its potential in this field (Castella, López-Calahorra, Velasco, & Finkelmann, 2002).

Mechanism of Action

Biochemical Pathways

Without specific information on the compound’s targets, it’s challenging to determine the exact biochemical pathways it affects

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown . These properties are crucial for understanding the compound’s bioavailability, i.e., the extent and rate at which the active moiety enters systemic circulation, thereby accessing the site of action.

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown . Understanding these effects requires knowledge of the compound’s specific biological targets and mode of action.

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can impact the compound’s interactions with its targets . .